3-((4-fluorophenyl)thio)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C22H23FN2O3S2/c1-27-18-5-2-6-19-21(18)24-22(30-19)25(14-16-4-3-12-28-16)20(26)11-13-29-17-9-7-15(23)8-10-17/h2,5-10,16H,3-4,11-14H2,1H3
• InChI Key: YVANYZJVEUSALT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3CCCO3)C(=O)CCSC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN2O3S2
• Molecular Weight: 446.6 g/mol

Description

3-((4-fluorophenyl)thio)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C22H23FN2O3S2 and its molecular weight is 446.56. The purity is usually 95%.
BenchChem offers high-quality 3-((4-fluorophenyl)thio)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((4-fluorophenyl)thio)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, bearing various moieties, demonstrated significant antioxidant activity, outperforming ascorbic acid in some cases. These compounds also exhibited anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, suggesting their potential in cancer therapy (Tumosienė et al., 2020).

Antibacterial and Antifungal Agents

A series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives were synthesized and showed significant antibacterial and antifungal activities, matching or exceeding those of standard antimicrobial agents. This highlights their potential as new antimicrobial drugs (Helal et al., 2013).

Photodynamic Therapy for Cancer

New zinc phthalocyanine derivatives with high singlet oxygen quantum yields were synthesized, displaying properties beneficial for Type II photodynamic cancer therapy. Their good fluorescence properties and high singlet oxygen quantum yields make them promising candidates for this application (Pişkin et al., 2020).

Synthesis and Characterization for Potential Applications

Several studies focused on the synthesis and characterization of compounds with structures related to the queried compound, exploring their potential in various pharmaceutical applications. These include efforts to identify new anti-inflammatory, analgesic, and antimicrobial agents, demonstrating the broad interest in these compounds for therapeutic development. For example, compounds with the benzo[b]thiophene scaffold have been explored for their antiproliferative activities and potential as apoptosis-inducing agents in cancer therapy (Romagnoli et al., 2021).